N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(2-cyclopropylimidazol-1-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C13H15N3OS/c17-13(11-3-8-18-9-11)15-5-7-16-6-4-14-12(16)10-1-2-10/h3-4,6,8-10H,1-2,5,7H2,(H,15,17)
• InChI Key: ZXIZQFOGTXUJIN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=CN2CCNC(=O)C3=CSC=C3
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Thiophene is a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The synthesis of thiophene derivatives has been highlighted in recent literature, with examples of synthesis by heterocyclization of various substrates. Similarly, there have been recent advances in the regiocontrolled synthesis of substituted imidazoles.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antibacterial Activity

• Imidazole derivatives have shown promising antibacterial properties. Researchers have explored the potential of this compound as an antimicrobial agent against various bacterial strains. .

Anti-Inflammatory Effects

• The compound’s structure suggests that it might possess anti-inflammatory properties. .

Antitumor Potential

• Imidazole-containing compounds have attracted attention in cancer research. .

Antidiabetic Properties

• Some imidazole derivatives exhibit antidiabetic activity by influencing glucose metabolism or insulin signaling. .

Antiviral Activity

• Imidazole-based molecules have demonstrated antiviral effects against certain viruses. .

Antioxidant Capacity

• Imidazole derivatives often possess antioxidant properties. Researchers have studied their ability to scavenge free radicals and protect cells from oxidative damage. .